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Compound of Interest

Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

2-Methoxy-5-nitrophenol (CAS No: 636-93-1). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methoxy-5-nitrophenol is classified as a hazardous substance with the following primary

risks:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Harmful if Swallowed: Harmful if swallowed.[3]

Due to these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.
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While specific breakthrough time data for 2-Methoxy-5-nitrophenol is not readily available,

recommendations are based on its chemical properties as a phenol and nitroaromatic

compound. Butyl rubber gloves are recommended for handling a wide variety of nitro-

compounds.[4] Neoprene is also a suitable alternative for handling phenols.[5] For incidental

contact, nitrile gloves are a common choice in laboratory settings; however, for prolonged

contact or immersion, more robust protection is necessary.

Table 1: Glove Selection for Handling 2-Methoxy-5-nitrophenol

Glove Material Recommended Use Thickness (mils)
Breakthrough Time
(minutes)

Butyl Rubber

Extended contact,

handling of larger

quantities

> 11 > 480 (estimated)

Neoprene Moderate contact > 15 > 60 (estimated)

Nitrile
Incidental contact,

splash protection only
> 5 < 15 (estimated)

Disclaimer: The breakthrough times are estimates based on similar chemical classes. It is

crucial to inspect gloves for any signs of degradation and to change them immediately after

contamination.

Tightly fitting safety goggles are required to protect against dust particles and splashes.[6]

When there is a significant risk of splashing, a face shield should be worn in addition to safety

goggles.

Table 2: Eye and Face Protection

Protection Type Standard Use Case

Safety Goggles ANSI Z87.1 / EN 166
Mandatory for all handling

procedures.

Face Shield ANSI Z87.1 / EN 166
Required when there is a risk

of splashing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b041512?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://download.basf.com/p1/000000000030047265_SDS_GEN_CA/en_CA/ULS.2010_NAT_30047265_SDS_GEN_CA_en_7-0.pdf
https://www.benchchem.com/product/b041512?utm_src=pdf-body
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory protection is necessary when there is a potential for inhaling dust, particularly when

handling the powdered form of the chemical. The choice of respirator depends on the airborne

concentration of the substance.

Table 3: Respiratory Protection Guidelines

Respirator Type
Assigned Protection
Factor (APF)

Use Scenario

N95, R95, or P95 filtering

facepiece respirator (dust

mask)

10
For operations where dust may

be generated at low levels.

Half-mask respirator with

organic vapor cartridges and

P100 particulate filters

10

For handling that may

generate both dust and

vapors.

Full-facepiece respirator with

organic vapor cartridges and

P100 filters

50

Higher concentrations or when

eye and face protection is also

required.

Powered Air-Purifying

Respirator (PAPR) with

appropriate cartridges and

filters

25 - 1,000

For prolonged work in areas

with higher concentrations or

for increased comfort.

Operational Plan: Handling Procedures
A systematic approach to handling 2-Methoxy-5-nitrophenol is essential to minimize

exposure.
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Preparation

Donning Sequence

Wash Hands

Inspect PPE for damage

1. Don Lab Coat/Gown

2. Don Respirator

3. Don Goggles/Face Shield

4. Don Gloves

Click to download full resolution via product page

A flowchart illustrating the correct sequence for donning Personal Protective Equipment.

Step-by-Step Donning Procedure:

Hand Hygiene: Thoroughly wash your hands with soap and water.

Inspect PPE: Check all PPE for any damage or defects before use.[2]

Lab Coat/Gown: Put on a clean, buttoned lab coat or gown.
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Respirator: If required, don the appropriate respirator. Ensure a proper fit check is

performed.

Eye and Face Protection: Put on safety goggles. If needed, place a face shield over the

goggles.

Gloves: Don the appropriate gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Sequence (Most to Least Contaminated)

1. Remove Gloves

2. Remove Lab Coat/Gown

Exit Laboratory Area

3. Wash Hands

4. Remove Goggles/Face Shield

5. Remove Respirator

6. Wash Hands
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A flowchart illustrating the correct sequence for doffing Personal Protective Equipment.

Step-by-Step Doffing Procedure:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Avoid

touching the outer surface with bare skin.[2]

Lab Coat/Gown: Remove the lab coat by rolling it down from the shoulders, keeping the

contaminated outer surface folded inward.

Exit and Hand Hygiene: Exit the immediate work area and wash your hands thoroughly.

Eye and Face Protection: Remove the face shield and/or goggles from the back of the head.

Respirator: Remove the respirator without touching the front.

Final Hand Hygiene: Wash your hands again with soap and water.

Disposal Plan
Proper disposal of both the chemical waste and contaminated PPE is crucial to prevent

environmental contamination and accidental exposure.

Segregation: Do not mix 2-Methoxy-5-nitrophenol waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste program.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2-Methoxy-5-nitrophenol".

Containment: Waste should be stored in a designated, well-ventilated, and secure area in a

sealed, chemically compatible container.

Collection: Arrange for collection by your institution's authorized hazardous waste disposal

service. Do not dispose of this chemical down the drain.[7]
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Contaminated PPE: All disposable PPE that has come into contact with 2-Methoxy-5-
nitrophenol, such as gloves and lab coats, must be treated as hazardous waste.[8]

Disposal Containers: Place contaminated PPE in a designated, labeled hazardous waste

container. This is often a yellow bag or a specifically marked bin.[8]

Non-Contaminated PPE: PPE that has not been in contact with the chemical can be

disposed of as regular waste, according to institutional policies.

By adhering to these safety and logistical protocols, you can significantly minimize the risks

associated with handling 2-Methoxy-5-nitrophenol and ensure a safe laboratory environment.

Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for

the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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